6-(4-(2-(benzo[d]isoxazol-3-yl)acetyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C18H19N5O4/c1-21-16(24)11-15(19-18(21)26)22-6-8-23(9-7-22)17(25)10-13-12-4-2-3-5-14(12)27-20-13/h2-5,11H,6-10H2,1H3,(H,19,26)
• InChI Key: FBWQOZAWOGPBFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes an isoxazole ring, which is a five-membered heterocyclic moiety with one oxygen atom and one nitrogen atom at adjacent positions. The substitution of various groups on the isoxazole ring imparts different activity.

Scientific Research Applications

Antitumor Activity

• Researchers have explored the antitumor potential of this compound. . Further studies may reveal its mechanism of action and potential as an anticancer agent.

Antibacterial Properties

• The derivatives of 6-(4-(2-(benzo[d]isoxazol-3-yl)acetyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione exhibit antibacterial activity. .

Antiviral Potential

• Some studies suggest that this compound may possess antiviral properties. .

Anti-Inflammatory Effects

• Researchers have explored the anti-inflammatory activity of related imidazole-containing compounds. .

Antidiabetic Applications

• Imidazole derivatives, including this compound, have shown antidiabetic activity. .

Antioxidant Properties

• The presence of imidazole moieties often correlates with antioxidant effects. .

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with sigma (σ) receptors and monoamine transporters . These targets play crucial roles in various biological processes, including neurotransmission and regulation of mood .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes . For instance, interaction with sigma receptors can modulate cell proliferation and survival .

Biochemical Pathways

Compounds interacting with sigma receptors and monoamine transporters can influence various biochemical pathways, including those involved in neurotransmission and cell survival .

Result of Action

Similar compounds have been shown to exert significant effects on cellular processes, such as cell proliferation and survival, through their interaction with sigma receptors and monoamine transporters .